(S)-N-Ethyl-N-(pyrrolidin-2-ylmethyl)ethanamine
Cat. No. B8780885
M. Wt: 156.27 g/mol
InChI Key: SWMHMAUXZINLIQ-VIFPVBQESA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:12]([NH:13][CH2:14][CH3:15])[CH3:16].[N:1]1([CH2:6][CH:7]2[NH:8][CH2:9][CH2:10][CH2:11]2)[CH2:2][CH2:3][CH2:4][CH2:5]1>>[N:1]([CH2:2][CH3:3])([CH2:5][CH3:4])[CH2:6][CH:7]1[NH:8][CH2:9][CH2:10][CH2:11]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCNCC
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CNC(CN2CCCC2)C1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCN(CC)CC1CCCN1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
